Cas no 1448047-79-7 (4-bromo-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylthiophene-2-carboxamide)

• Product Name: 4-bromo-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylthiophene-2-carboxamide
• CAS No: 1448047-79-7
• MF: C₁₆H₁₅BrN₂O₂S
• MW: 379.271501779556
• CID: 6206067
• PubChem ID: 71806475
• Update Time: 2025-10-24

4-bromo-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylthiophene-2-carboxamide
• AKOS024559226
• F6436-1158
• 1448047-79-7
• 4-BROMO-N-[4-METHYL-3-(2-OXOPYRROLIDIN-1-YL)PHENYL]THIOPHENE-2-CARBOXAMIDE
• 4-bromo-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)thiophene-2-carboxamide

• Inchi： 1S/C16H15BrN2O2S/c1-10-4-5-12(8-13(10)19-6-2-3-15(19)20)18-16(21)14-7-11(17)9-22-14/h4-5,7-9H,2-3,6H2,1H3,(H,18,21)
• InChI Key： IBLBKQSVQAOJMA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC1C=CC(C)=C(C=1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 378.00376g/mol
• Monoisotopic Mass: 378.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-bromo-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylthiophene-2-carboxamide

4-Bromo-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)thiophene-2-carboxamide: A Comprehensive Overview

The compound 4-bromo-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)thiophene-2-carboxamide, identified by the CAS number 1448047797, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and catalysis. Recent studies have highlighted its role in advancing our understanding of heterocyclic chemistry and its implications for developing novel therapeutic agents.

The molecular structure of this compound is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The thiophene moiety is substituted at the 2-position with a carboxamide group, which is further connected to a phenyl ring. This phenyl ring bears several substituents: a bromine atom at the 3-position, a methyl group at the 4-position, and an oxypyrrolidine group at the 3-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions and applications.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have revealed that the compound exhibits excellent thermal stability and reactivity under specific conditions. Moreover, its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

In the field of drug discovery, this compound has shown potential as a lead molecule for developing anti-cancer agents. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in cancer progression. Furthermore, its structural similarity to known bioactive compounds has prompted researchers to explore its potential as a template for designing more potent drug candidates.

The synthesis of this compound involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Key steps include the formation of the thiophene ring through sulfur insertion reactions, followed by functionalization with carboxamide and phenyl substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

In terms of applications, this compound has been explored for its role in asymmetric catalysis, where it serves as a chiral ligand or catalyst in enantioselective reactions. Its ability to coordinate with metal centers makes it a valuable tool in synthesizing chiral molecules with high enantiomeric excess. Additionally, its use in polymer chemistry has been investigated, with researchers examining its potential as a building block for constructing advanced polymer networks with tailored properties.

Recent studies have also delved into the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity towards non-target organisms, making it suitable for use in agricultural or industrial settings where environmental safety is a concern. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, the compound 4-bromo-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)thiophene-2-carboxamide represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role in drug discovery, materials science, and catalysis underscores its importance as a versatile building block for future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make substantial contributions to various scientific disciplines.